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2-Desisopropyl-2-ethyl Ritonavir 2-Desisopropyl-2-ethyl Ritonavir
Brand Name: Vulcanchem
CAS No.: 165315-26-4
VCID: VC0137741
InChI: InChI=1S/C36H46N6O5S2/c1-5-32-38-28(22-48-32)20-42(4)35(45)41-33(24(2)3)34(44)39-27(16-25-12-8-6-9-13-25)18-31(43)30(17-26-14-10-7-11-15-26)40-36(46)47-21-29-19-37-23-49-29/h6-15,19,22-24,27,30-31,33,43H,5,16-18,20-21H2,1-4H3,(H,39,44)(H,40,46)(H,41,45)/t27-,30-,31-,33-/m0/s1
SMILES: CCC1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)CC(C(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
Molecular Formula: C36H46N6O5S2
Molecular Weight: 706.9 g/mol

2-Desisopropyl-2-ethyl Ritonavir

CAS No.: 165315-26-4

Reference Standards

VCID: VC0137741

Molecular Formula: C36H46N6O5S2

Molecular Weight: 706.9 g/mol

2-Desisopropyl-2-ethyl Ritonavir - 165315-26-4

CAS No. 165315-26-4
Product Name 2-Desisopropyl-2-ethyl Ritonavir
Molecular Formula C36H46N6O5S2
Molecular Weight 706.9 g/mol
IUPAC Name 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-5-[[(2S)-2-[[(2-ethyl-1,3-thiazol-4-yl)methyl-methylcarbamoyl]amino]-3-methylbutanoyl]amino]-3-hydroxy-1,6-diphenylhexan-2-yl]carbamate
Standard InChI InChI=1S/C36H46N6O5S2/c1-5-32-38-28(22-48-32)20-42(4)35(45)41-33(24(2)3)34(44)39-27(16-25-12-8-6-9-13-25)18-31(43)30(17-26-14-10-7-11-15-26)40-36(46)47-21-29-19-37-23-49-29/h6-15,19,22-24,27,30-31,33,43H,5,16-18,20-21H2,1-4H3,(H,39,44)(H,40,46)(H,41,45)/t27-,30-,31-,33-/m0/s1
Standard InChIKey OYEPOHCIXAAUDI-UDRKEFQJSA-N
Isomeric SMILES CCC1=NC(=CS1)CN(C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC2=CC=CC=C2)C[C@@H]([C@H](CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
SMILES CCC1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)CC(C(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
Canonical SMILES CCC1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)CC(C(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
Synonyms (5S,8S,10S,11S)-1-(2-Ethyl-4-thiazolyl)-10-hydroxy-2-methyl-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-2,4,7,12-tetraazatridecan-13-oic Acid 5-Thiazolylmethyl Ester; Ritonavir USP Impurity F; [5S-(5R*,8R*,10R*,11R*)]-1-(2-Ethyl-4-thiazolyl)-1
PubChem Compound 482956
Last Modified Nov 11 2021
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